6-chloro-N-cyclobutylpyridine-3-carboxamide
Description
6-chloro-N-cyclobutylpyridine-3-carboxamide is a chemical compound with the CAS Number: 585544-24-7 . It has a molecular weight of 210.66 . It is in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H11ClN2O/c11-9-5-4-7 (6-12-9)10 (14)13-8-2-1-3-8/h4-6,8H,1-3H2, (H,13,14) . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 210.66 . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-N-cyclobutylpyridine-3-carboxamide involves the reaction of 6-chloronicotinic acid with cyclobutylamine in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "6-chloronicotinic acid", "cyclobutylamine", "coupling agent" ], "Reaction": [ "Step 1: Dissolve 6-chloronicotinic acid in a suitable solvent such as dichloromethane.", "Step 2: Add cyclobutylamine to the reaction mixture and stir for several hours.", "Step 3: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to the reaction mixture and stir for several hours.", "Step 4: Purify the crude product by column chromatography using a suitable solvent system.", "Step 5: Characterize the final product using spectroscopic techniques such as NMR and mass spectrometry." ] } | |
CAS RN |
585544-24-7 |
Molecular Formula |
C10H11ClN2O |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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